![molecular formula C17H23NOS B2796621 N-(4-methylidenecyclohexyl)-3-[4-(methylsulfanyl)phenyl]propanamide CAS No. 2097893-23-5](/img/structure/B2796621.png)
N-(4-methylidenecyclohexyl)-3-[4-(methylsulfanyl)phenyl]propanamide
Description
N-(4-methylidenecyclohexyl)-3-[4-(methylsulfanyl)phenyl]propanamide, commonly known as 4-MeO-PCP, is a dissociative drug that belongs to the arylcyclohexylamine class. The compound was first synthesized in 1965, but its use as a recreational drug became popular in the early 2010s. Despite being a relatively new drug, 4-MeO-PCP has already gained a reputation for its potent effects and potential therapeutic applications.
Scientific Research Applications
Anticancer Activity
- A study by El Rayes et al. (2019) explored derivatives similar to N-(4-methylidenecyclohexyl)-3-[4-(methylsulfanyl)phenyl]propanamide for their anticancer activity. These compounds exhibited significant antiproliferative activity against human HCT-116 and MCF-7 cell lines.
Pharmacokinetics and Metabolism
- Research by Wu et al. (2006) on a similar compound showed its potential as a selective androgen receptor modulator with favorable pharmacokinetic properties, such as low clearance and moderate distribution, in preclinical studies.
Anti-Inflammatory and Cardiovascular Protection
- A study by Oinuma et al. (1991) found that certain derivatives of N-(4-methylidenecyclohexyl)-3-[4-(methylsulfanyl)phenyl]propanamide acted as potent inhibitors of membrane-bound phospholipase A2. These inhibitors showed significant protection against myocardial infarction in preclinical models.
Photochemical Analysis
- The photochemistry of flutamide, a structurally related compound, was investigated by Udagawa et al. (2011). This study provided insights into the photochemical reactions and mechanisms of similar compounds.
Antimicrobial Activity
- Research by Ghorab et al. (2017) demonstrated the synthesis of compounds with structures akin to N-(4-methylidenecyclohexyl)-3-[4-(methylsulfanyl)phenyl]propanamide, showing promising antimicrobial activity.
Synthesis and Structural Analysis
- The synthesis and characterization of compounds structurally related to N-(4-methylidenecyclohexyl)-3-[4-(methylsulfanyl)phenyl]propanamide have been widely studied, as seen in the work of Saeed et al. (2010) and Tanaka et al. (1984).
Molecular Docking and Simulation Studies
- Compounds related to N-(4-methylidenecyclohexyl)-3-[4-(methylsulfanyl)phenyl]propanamide have been evaluated using molecular docking and simulation studies to understand their interaction with biological targets, as illustrated in the research by Raza et al. (2019).
properties
IUPAC Name |
N-(4-methylidenecyclohexyl)-3-(4-methylsulfanylphenyl)propanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23NOS/c1-13-3-8-15(9-4-13)18-17(19)12-7-14-5-10-16(20-2)11-6-14/h5-6,10-11,15H,1,3-4,7-9,12H2,2H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BIIGHYODBOSJTN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=C(C=C1)CCC(=O)NC2CCC(=C)CC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23NOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-methylidenecyclohexyl)-3-[4-(methylsulfanyl)phenyl]propanamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![tert-butyl N-[(4-amino-3-methoxyphenyl)methyl]carbamate](/img/structure/B2796545.png)
![2-{[7-(3-Methoxyphenyl)-8-oxo-7,8-dihydro[1,2,4]triazolo[4,3-a]pyrazin-3-yl]thio}acetamide](/img/structure/B2796550.png)
![1-[(2-Methylpropan-2-yl)oxycarbonyl]-4-oxo-2,3-dihydroquinoline-7-carboxylic acid](/img/structure/B2796552.png)
![N-[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-3-methylsulfonylbenzamide](/img/structure/B2796557.png)
![3,4-difluoro-N-[(2-methyl-1H-indol-5-yl)methyl]benzamide](/img/structure/B2796558.png)
![2-[2-(benzylamino)-2-oxoethyl]-N-isobutyl-4-isopropyl-1,5-dioxo-1,2,4,5-tetrahydro[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide](/img/structure/B2796562.png)